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Compound of Interest

Compound Name: Imazalil sulfate

Cat. No.: B129035

Introduction

Imazalil, a widely used systemic fungicide, is crucial in post-harvest treatment to control fungal
diseases in various agricultural products, particularly citrus fruits.[1][2][3] Its effective
application necessitates reliable and sensitive analytical methods for residue monitoring to
ensure food safety and regulatory compliance. Gas chromatography (GC) stands out as a
powerful technique for the determination of Imazalil residues. This document provides detailed
application notes and protocols for the detection of Imazalil using GC-based methods, targeting
researchers, scientists, and professionals in drug development. While often formulated as
Imazalil sulfate for enhanced water solubility, analytical methods typically measure the active
ingredient, Imazalil, following extraction and sample preparation.

Quantitative Data Summary

The following tables summarize the quantitative data from various validated gas
chromatography methods for the determination of Imazalil.

Table 1: Recovery Rates of Imazalil in Different Matrices
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. Fortification Recovery Rate  Analytical
Matrix Reference
Level (pglg) (%) Method

Lemons 0.1 97.8 GC-NPD [4]
Lemons 1.0 96.5 GC-NPD [4]
Lemons 2.0 93.3 GC-NPD [4]
Lemons 5.0 94.8 GC-NPD [4]
Grapefruit 0.05 90.0 GC-FTD [5]
Lemon 0.05 100.4 GC-FTD [5]
Satsuma

, 0.02 96.5 GC-ECD [6]
Mandarins
Satsuma

_ 0.2 94.3 GC-ECD [6]
Mandarins
Satsuma

_ 25 95.8 GC-ECD [6]
Mandarins
Wheat Grain 0.01 84-88 LC-MS/MS [7]
Barley Straw 0.01 92-108 LC-MS/MS [7]

Table 2: Detection and Quantitation Limits of Imazalil

Limit of Limit of .
. . o Analytical
Matrix Detection Quantitation Reference
Method
(LOD) (ngl9) (LOQ) (mglkg)
Lemons 0.05 - GC-NPD [4]
Citrus Fruits 0.01 - GC-FTD [5]
Citrus Fruit 0.001 - GC-ECD [6]
Various - 0.05 GC-MS [7]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8634546/
https://pubmed.ncbi.nlm.nih.gov/8634546/
https://pubmed.ncbi.nlm.nih.gov/8634546/
https://pubmed.ncbi.nlm.nih.gov/8634546/
https://pubmed.ncbi.nlm.nih.gov/12749200/
https://pubmed.ncbi.nlm.nih.gov/12749200/
https://www.semanticscholar.org/paper/Simultaneous-determination-of-imazalil-and-its-in-Matsumoto/9484c4eee0e4b8a5667bdaab51997c0a33eb0a6d
https://www.semanticscholar.org/paper/Simultaneous-determination-of-imazalil-and-its-in-Matsumoto/9484c4eee0e4b8a5667bdaab51997c0a33eb0a6d
https://www.semanticscholar.org/paper/Simultaneous-determination-of-imazalil-and-its-in-Matsumoto/9484c4eee0e4b8a5667bdaab51997c0a33eb0a6d
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2018/Imazalil__110_.pdf
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2018/Imazalil__110_.pdf
https://pubmed.ncbi.nlm.nih.gov/8634546/
https://pubmed.ncbi.nlm.nih.gov/12749200/
https://www.semanticscholar.org/paper/Simultaneous-determination-of-imazalil-and-its-in-Matsumoto/9484c4eee0e4b8a5667bdaab51997c0a33eb0a6d
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2018/Imazalil__110_.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

This section details the methodologies for the analysis of Imazalil residues in citrus fruits using
gas chromatography.

Protocol 1: Sample Preparation using Liquid-Liquid
Extraction and Solid-Phase Extraction (SPE)

This protocol is adapted from methods described for the analysis of Imazalil in citrus fruits.[4][5]

[6]

Materials:

e Homogenizer or blender

o Centrifuge and centrifuge tubes (50 mL)
e Solid-Phase Extraction (SPE) cartridges (e.g., diol-bonded silica or ENVI-Carb)
o Ethyl acetate (analytical grade)

e Dichloromethane (analytical grade)

o Methanol (analytical grade)

e Sodium sulfate (anhydrous)

» Sodium bicarbonate or other base

e Hydrochloric acid or sulfuric acid

e Rotary evaporator

Vortex mixer

Procedure:
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» Homogenization: Weigh a representative portion of the sample (e.g., 10-20 g of whole lemon
or orange) and homogenize it.

o Extraction:

o

Transfer the homogenized sample to a 50 mL centrifuge tube.

[¢]

Add a suitable volume of ethyl acetate (e.g., 30 mL) and a base (e.g., sodium bicarbonate)
to create basic conditions.

[¢]

Vortex or shake vigorously for 5-10 minutes.

[¢]

Centrifuge at 4000-5000 rpm for 5 minutes.

[e]

Collect the supernatant (ethyl acetate layer).
e Acid-Base Partitioning (Optional Cleanup):

o The crude extract can be partitioned with a dilute acid solution (e.g., 0.025 M sulfuric acid)
to remove interfering compounds.[5]

o The aqueous layer containing the protonated Imazalil is then made basic, and the analyte
is re-extracted into an organic solvent like ethyl acetate.

e Solid-Phase Extraction (SPE) Cleanup:

o Condition an SPE cartridge (e.g., diol-bonded silica) with methanol followed by
dichloromethane.[4]

o Evaporate the collected ethyl acetate extract to dryness using a rotary evaporator.
o Re-dissolve the residue in a small volume of dichloromethane.

o Load the re-dissolved sample onto the conditioned SPE cartridge.

o Wash the cartridge with a non-polar solvent to remove interferences.

o Elute the Imazalil with a more polar solvent, such as methanol.[4]
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» Final Preparation:
o Evaporate the eluate to dryness.

o Reconstitute the residue in a suitable solvent for GC analysis (e.g., ethyl acetate or
toluene).

Protocol 2: Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis

This protocol provides general conditions for the analysis of Imazalil by GC-MS. Instrument
parameters should be optimized for the specific equipment used.

Instrumentation:
o Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)
o Capillary column suitable for pesticide analysis (e.g., HP-5MS, DB-5MS, or equivalent)

GC Conditions:

Injector Temperature: 250 - 280 °C

« Injection Mode: Splitless

¢ Injection Volume: 1-2 uL

o Carrier Gas: Helium at a constant flow rate (e.g., 1.0 - 1.5 mL/min)
e Oven Temperature Program:

o Initial temperature: 80 - 100 °C, hold for 1-2 minutes

o Ramp: 10 - 25 °C/min to 280 - 300 °C

o Final hold: 5 - 10 minutes

e Transfer Line Temperature: 280 - 300 °C
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MS Conditions:

lonization Mode: Electron lonization (El)

lon Source Temperature: 230 - 250 °C

Quadrupole Temperature: 150 °C

Acquisition Mode: Selected lon Monitoring (SIM) for quantitative analysis or full scan for
qualitative analysis.

Characteristic lons for Imazalil (m/z): 173, 215, 217[4]

Visualizations

The following diagrams illustrate the experimental workflow for the analysis of Imazalil.
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Gas Chromatography

Sample Injection

Chromatographic Separation
(Capillary Column)

Mass Spectrometry

Electron lonization (EI)

Mass Analysis
(Quadrupole)

Detection (SIM/Scan)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lawdata.com.tw [lawdata.com.tw]

2. Metabolomics Study at the Postharvest Conditions of Cold Storage and Fungicide
(Imazalil Sulfate) Treatment in Navel Oranges and Clementine Mandarins - PMC
[pmc.ncbi.nlm.nih.gov]

e 3. ars.usda.gov [ars.usda.gov]

e 4. Determination of imazalil residues in lemons by gas chromatography with nitrogen-
phosphorus detection - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 5. [Analysis of imazalil and its major metabolite in citrus fruits by GC-FTD] - PubMed
[pubmed.ncbi.nim.nih.gov]

o 6. [PDF] Simultaneous determination of imazalil and its major metabolite in citrus fruit by
solid-phase extraction and capillary gas chromatography with electron capture detection. |
Semantic Scholar [semanticscholar.org]

e 7.fao.org [fao.org]

 To cite this document: BenchChem. [Application Notes and Protocols for Gas
Chromatography Detection of Imazalil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129035#gas-chromatography-methods-for-imazalil-
sulfate-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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